Cas no 1270038-09-9 (Methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y L)phenyl]propanoate)

Methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y L)phenyl]propanoate structure
1270038-09-9 structure
Product Name:Methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y L)phenyl]propanoate
CAS No:1270038-09-9
MF:C17H25BO5
MW:320.188405752182
MDL:MFCD19441132
CID:1220820
PubChem ID:67036621
Update Time:2025-04-20

Methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y L)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y L)phenyl]propanoate
    • methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
    • UPGBYSMKWRWLIZ-UHFFFAOYSA-N
    • DA-13039
    • methyl 3-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • CS-0132868
    • SCHEMBL1445630
    • methyl 3-(4-methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl)propanoate
    • 1270038-09-9
    • methyl3-(4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • MDL: MFCD19441132
    • Inchi: 1S/C17H25BO5/c1-16(2)17(3,4)23-18(22-16)13-11-12(7-9-14(13)20-5)8-10-15(19)21-6/h7,9,11H,8,10H2,1-6H3
    • InChI Key: UPGBYSMKWRWLIZ-UHFFFAOYSA-N
    • SMILES: O1B(C2C(=CC=C(CCC(=O)OC)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 320.1795041g/mol
  • Monoisotopic Mass: 320.1795041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Methyl 3-[4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y L)phenyl]propanoate Pricemore >>

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